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Compound of Interest

Compound Name: T-448

Cat. No.: B12296387 Get Quote

The designation "T-448" refers to two distinct therapeutic candidates that have undergone in

vitro characterization: a small molecule inhibitor of Lysine-Specific Demethylase 1 (LSD1) and

an anti-TIGIT monoclonal antibody known as EOS-448 or belrestotug. This guide provides an

in-depth technical overview of the available in vitro data for both entities, tailored for

researchers, scientists, and drug development professionals.

Part 1: T-448, the LSD1 Inhibitor
T-448 is a specific, irreversible inhibitor of the enzyme Lysine-Specific Demethylase 1 (LSD1),

an epigenetic modifier implicated in various diseases.[1] In vitro studies have been crucial in

defining its potency, selectivity, and mechanism of action.

Quantitative Data Summary
The following table summarizes the key quantitative parameters from the in vitro

characterization of the LSD1 inhibitor T-448.
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Parameter Value Cell/System Reference

IC50 22 nM
Human recombinant

LSD1
[1]

Inactivation Rate
kinact/KI = 1.7 × 104 ±

2.6 × 103 s-1M-1

Human recombinant

LSD1

Selectivity
>4,500-fold over

MAO-A/B
Enzyme assays

Experimental Protocols
Detailed methodologies for the key in vitro experiments are provided below.

LSD1 Enzyme Inhibition Assay

This assay determines the potency of T-448 in inhibiting the demethylase activity of LSD1.

Enzyme and Substrate: Recombinant human LSD1 is used as the enzyme source. A

synthetic peptide corresponding to the N-terminus of histone H3, dimethylated at lysine 4

(H3K4me2), serves as the substrate.

Assay Principle: The enzymatic reaction involves the demethylation of the H3K4me2 peptide

by LSD1, which produces formaldehyde as a byproduct. The amount of formaldehyde

generated is quantified using a coupled reaction with horseradish peroxidase and a

fluorescent substrate.

Procedure:

T-448 is serially diluted and pre-incubated with recombinant human LSD1 to allow for

inhibitor binding.

The enzymatic reaction is initiated by the addition of the H3K4me2 peptide substrate.

The reaction is allowed to proceed for a defined period at a controlled temperature.
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The reaction is stopped, and the amount of formaldehyde produced is measured using a

fluorometric method.

IC50 values are calculated by plotting the percentage of enzyme inhibition against the

logarithm of the inhibitor concentration.

Cell-Based Histone H3K4 Methylation Assay

This assay evaluates the ability of T-448 to increase H3K4 methylation in a cellular context.

Cell Line: Primary cultured rat neurons are utilized for these experiments.

Assay Principle: Cells are treated with T-448, leading to the inhibition of endogenous LSD1

and a subsequent increase in the levels of H3K4 methylation. This change is quantified using

chromatin immunoprecipitation (ChIP) followed by quantitative PCR (qPCR) or by

immunofluorescence.

Procedure (ChIP-qPCR):

Primary rat neurons are cultured and treated with various concentrations of T-448 for a

specified duration.

Chromatin is cross-linked, extracted, and sheared.

An antibody specific for dimethylated H3K4 (H3K4me2) is used to immunoprecipitate the

chromatin fragments.

The cross-links are reversed, and the DNA is purified.

qPCR is performed to quantify the enrichment of specific gene promoters, such as that of

the Ucp2 gene, which is known to be regulated by LSD1.

Signaling Pathway and Experimental Workflow
Diagrams
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Molecules]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12296387#in-vitro-characterization-of-t-448]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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